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Introduction

Lanthanum dioxycarbonate (La202C0Os), also known as oxylanthanum carbonate, is an
inorganic compound that has garnered significant interest in both industrial and pharmaceutical
sectors. It serves as a stable intermediate in the thermal decomposition of lanthanum
carbonates and hydroxides and is notable for its applications as a catalyst and, more recently,
as a potent phosphate binder for the treatment of hyperphosphatemia in patients with chronic
kidney disease.[1] This guide provides an in-depth look at the core chemical properties,
synthesis protocols, and key applications of lanthanum dioxycarbonate.

Chemical and Physical Properties

Lanthanum dioxycarbonate is a well-defined compound with specific chemical and physical
characteristics. Its identity is established by its chemical formula, molecular weight, and distinct
structural properties.

Table 1: General Chemical Properties of Lanthanum Dioxycarbonate
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Property Value Source(s)
Molecular Formula La202C0s (or CLa205s) [2][3]
Molecular Weight ~369.82 g/mol [2][3]

bis(lanthanum(3+));bis(oxygen
IUPAC Name ( (3+))ibis(oxyg [2]
(2-));carbonate

CAS Number 12011-96-0 [2]

Oxylanthanum carbonate,
Synonyms Lanthanum carbonate oxide, [3]
Renazorb, SPI-014

The material's physical properties, which are crucial for its application in drug formulation and
catalysis, can be tailored during synthesis. These properties include surface area, porosity, and
density.

Table 2: Physical Properties of Synthesized Lanthanum Dioxycarbonate

Property Typical Value Source(s)
BET Surface Area > 20 m?/g (often 30-40 m#/g) [4115]

Pore Volume >0.015 cmd/g [4]

Specific Gravity ~5.15 g/cc [4]

Can exist in monoclinic,
Crystal Structure tetragonal, and hexagonal [4161071

phases

Thermal Properties and Decomposition

Lanthanum dioxycarbonate is thermally stable up to several hundred degrees Celsius, a
property central to its formation from precursors. It is a key intermediate in the thermal
decomposition of hydrated lanthanum carbonate (Laz(COs)3-xH20) and lanthanum hydroxide
(La(OH)3).[8][9]
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Upon heating, lanthanum dioxycarbonate undergoes a single decomposition step to form
lanthanum oxide (Laz0s), releasing carbon dioxide.

Decomposition Reaction: La202C0s3(s) — Laz0s(s) + CO2(qg)

This decomposition has been studied over a temperature range of 773-1190 K (500-917 °C).
[8] The process is endothermic, and the thermodynamic parameters have been quantified.

Table 3: Thermodynamic Properties of La202COs Decomposition

Parameter Value Temperature Range Source(s)

Enthalpy of
145.5 + 5.0 kd/mol 773-1190 K

Decomposition (AH®)

Entropy of
119.2 £ 5.0 J/mol-K 773-1190 K

Decomposition (AS°)

The formation of La202C0Os from hydrated lanthanum carbonate typically occurs in stages:
initial dehydration to form anhydrous Laz(CO3)s, followed by the loss of CO:2 to form La202COs,
and finally decomposition to La20s.[10]
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Caption: Thermal decomposition pathway of hydrated lanthanum carbonate.

Experimental Protocols: Synthesis of Lanthanum
Dioxycarbonate

Lanthanum dioxycarbonate is typically synthesized via the thermal decomposition of a
precursor compound, such as lanthanum carbonate hydroxide (LaCOsOH) or lanthanum
hydroxide (La(OH)s). The choice of precursor and synthesis conditions allows for control over
the final material's morphology and physical properties.[4][7]

Protocol 1: Synthesis via Lanthanum Carbonate
Hydroxide Precursor

This method involves the precipitation of lanthanum carbonate hydroxide followed by
calcination. It is designed to produce a material with low alkali-metal content and high purity.[4]
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[5]
Step 1: Precipitation of Lanthanum Carbonate Hydroxide (LaCOsOH)
e Prepare an aqueous solution of a soluble lanthanum salt (e.g., lanthanum chloride, LaCls).

o Prepare a separate aqueous solution of a non-alkali metal carbonate (e.g., ammonium
carbonate, (NH4)2COs). The molar ratio of lanthanum salt to carbonate can range from 1:0.8
to 1:4.[4]

e Heat the lanthanum salt solution to a reaction temperature between 75 °C and 90 °C.[5]
o Slowly add the carbonate solution to the heated lanthanum salt solution while stirring.
e Maintain the pH of the reaction mixture between 6.0 and 7.5.[5]

« Continue stirring the mixture at temperature for a set duration (e.g., 1 hour) to allow the
precipitate to form and age.

o Collect the white precipitate (LaCOsOH) by filtration.

o Wash the precipitate thoroughly with deionized water to remove soluble byproducts (e.g.,
ammonium chloride).

o Dry the washed precipitate in an oven at a moderate temperature (e.g., 80-100 °C).

Step 2: Calcination to Lanthanum Dioxycarbonate (Laz02C0O3)

Place the dried LaCOsOH powder in a ceramic crucible.

Transfer the crucible to a muffle furnace.

Heat the powder at a calcination temperature between 440 °C and 640 °C (a typical
temperature is 550 °C) for at least two hours.[4]

Allow the furnace to cool to room temperature.

The resulting white powder is lanthanum dioxycarbonate (La202CO3).
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Caption: General workflow for the synthesis of La202CO:s.

Applications

The unique properties of lanthanum dioxycarbonate make it a valuable material in
pharmaceuticals and catalysis.

Drug Development: Phosphate Binder for
Hyperphosphatemia

Lanthanum dioxycarbonate is the active pharmaceutical ingredient in a next-generation
phosphate binder developed to treat hyperphosphatemia, a common and serious condition in
patients with chronic kidney disease.[1]

Mechanism of Action: When administered orally, lanthanum dioxycarbonate acts locally within
the gastrointestinal tract. In the acidic environment of the stomach, it releases lanthanum ions
(La3*). These ions have a high affinity for dietary phosphate (PO43~) and bind with it to form
highly insoluble and non-absorbable lanthanum phosphate (LaPOa4) complexes.[11][12] This
prevents the absorption of phosphate into the bloodstream, thereby lowering serum phosphate
levels.[13] The resulting lanthanum phosphate is excreted in the feces.[12]

The use of proprietary nanoparticle technology in some formulations allows for a high
phosphate binding capacity with a lower pill burden compared to other binders like lanthanum
carbonate or sevelamer, which may improve patient adherence.[14]
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Mechanism of Action: Phosphate Binding
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Caption: In vivo mechanism of lanthanum dioxycarbonate as a phosphate binder.

Catalysis
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Lanthanum-based materials, including lanthanum dioxycarbonate and its decomposition
product lanthanum oxide, are effective catalysts in various chemical reactions.[15] They are
particularly noted for their role in:

o Oxidative Coupling of Methane (OCM): La202COs and Laz0s are active catalysts for the
conversion of methane into more valuable Cz hydrocarbons like ethane and ethylene.[7] The
catalytic performance is sensitive to the material's structure and morphology.[7]

e Fluid Catalytic Cracking (FCC): Lanthanum compounds are used as additives in FCC
catalysts to enhance the efficiency of gasoline production from crude oil.[16]

o Other Organic Reactions: Lanthanum catalysts are also used in condensation reactions and
polymerizations.[15]

Safety and Handling

According to safety data, lanthanum dioxycarbonate may cause skin irritation (H315), serious
eye irritation (H319), and respiratory irritation (H335).[2] Standard laboratory safety protocols,
including the use of personal protective equipment such as gloves, safety glasses, and lab
coats, should be followed when handling the compound. Work should be conducted in a well-
ventilated area or under a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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